Cas no 146967-76-2 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid
• CAS No: 146967-76-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6585045
• PubChem ID: 53859185
• Update Time: 2025-11-01

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid
• GVGVODLMEBDQSS-VWLOTQADSA-N
• 2-{[N-(9-fluorenylmethoxycarbonyl)-L-valyl]amino}-6-methylbenzoic acid
• 2-{[N-(9-fluorenylmethoxy-carbonyl)-L-valyl]amino}-6-methylbenzoic acid
• SCHEMBL9396613
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-6-methylbenzoic acid
• EN300-1481233
• 146967-76-2

• Inchi： 1S/C28H28N2O5/c1-16(2)25(26(31)29-23-14-8-9-17(3)24(23)27(32)33)30-28(34)35-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-14,16,22,25H,15H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t25-/m0/s1
• InChI Key： GVGVODLMEBDQSS-VWLOTQADSA-N
• SMILES： O(C(N[C@H](C(NC1C=CC=C(C)C=1C(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid

Introduction to 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid (CAS No. 146967-76-2)

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid, identified by its CAS number 146967-76-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core, a fluorenyl methoxycarbonyl group, and an amino acid-derived side chain. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and therapeutic development.

The structural composition of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid is meticulously designed to interact with biological targets in a highly specific manner. The benzoic acid moiety is well-known for its role in numerous pharmacophores, contributing to the compound's potential binding affinity to enzymes and receptors. The presence of the fluorenyl methoxycarbonyl group enhances the stability and solubility of the molecule, which is crucial for its formulation and bioavailability. Additionally, the amino acid-derived side chain, specifically configured with a (2S) configuration, suggests an emphasis on stereochemical specificity, which is often critical for biological activity.

In recent years, there has been growing interest in the development of molecules that incorporate fluorene derivatives due to their excellent photophysical properties and stability. These characteristics make fluorene-based compounds valuable tools in fluorescent probes and imaging agents. The application of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid in this context has been explored in several cutting-edge research studies. For instance, researchers have investigated its potential as a fluorescent label for cellular tracking and biomarker detection. The combination of its structural rigidity and the luminescent properties of the fluorene moiety allows for precise visualization of biological processes at the molecular level.

The pharmaceutical industry has also shown considerable interest in this compound due to its potential as an intermediate in the synthesis of more complex drug candidates. The benzoic acid core serves as a versatile scaffold for further functionalization, enabling the creation of novel therapeutic agents targeting various diseases. Current research indicates that derivatives of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid are being evaluated for their efficacy in modulating inflammatory pathways and enzyme activity. These studies highlight the compound's potential role in addressing chronic inflammatory conditions and metabolic disorders.

One particularly intriguing aspect of this compound is its ability to engage with biological systems through multiple mechanisms. The amino group at the end of its side chain can participate in hydrogen bonding interactions, while the carboxylic acid group can form ionic bonds with positively charged residues on proteins. This dual functionality allows the molecule to interact with a wide range of biological targets, making it a versatile tool for drug discovery. Furthermore, the stereochemical integrity provided by the (2S) configuration ensures that the compound's interactions are highly specific, reducing off-target effects and enhancing therapeutic efficacy.

The synthesis of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as chiral resolution and asymmetric synthesis have been employed to achieve the desired stereochemical configuration. These advancements have not only facilitated laboratory-scale production but also opened doors for large-scale manufacturing, making it more accessible for industrial applications.

In conclusion, CAS No. 146967-76-2 represents a significant advancement in pharmaceutical chemistry, offering a multifaceted approach to drug development. Its intricate structure, combined with its promising biological activities, positions it as a valuable asset in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve, compounds like 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-6-methylbenzoic acid are expected to play an increasingly pivotal role in shaping the future of medicine.